2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid

• IUPAC Name: 2-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H15NO5S/c1-24-12-8-6-11(7-9-12)19-16(20)10-15(17(19)21)25-14-5-3-2-4-13(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key: XANJWJGQROHIQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H15NO5S
• Molecular Weight: 357.4 g/mol

Description

2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid, also known as MPDPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPDPB is a thioester derivative of benzoic acid and is structurally related to the drug ketamine.

Mechanism of Action

The exact mechanism of action of 2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid is not fully understood, but it is believed to act as a non-competitive NMDA receptor antagonist. This means that it blocks the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and neuronal excitability. This compound has also been shown to modulate the activity of other neurotransmitter systems, including the serotonin and dopamine systems.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of neurotrophic factors, which are involved in the growth and survival of neurons. This compound has also been shown to increase the activity of antioxidant enzymes, which protect against oxidative stress. In addition, this compound has been shown to modulate the activity of the immune system, which may be involved in its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize in high yields and purity. It also has a well-established mechanism of action, which allows for the design of experiments to investigate its effects on specific neurotransmitter systems or cellular pathways. However, one limitation of this compound is that it has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several future directions for research on 2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid. One area of interest is its potential as a treatment for depression and anxiety disorders. Preclinical studies have shown promising results, but more research is needed to determine its safety and efficacy in humans. Another area of interest is its potential as a treatment for substance abuse and addiction. This compound has been shown to reduce drug-seeking behavior in animal models, but more research is needed to determine its potential as a treatment for human addiction. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on specific neurotransmitter systems and cellular pathways.

Synthesis Methods

The synthesis of 2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid involves the reaction of 4-methoxybenzoyl chloride with pyrrolidine and thiourea in the presence of a base. The resulting product is then reacted with 2-bromobenzoic acid to yield this compound. This method has been optimized to produce this compound in high yields and purity.

Scientific Research Applications

2-{[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have antidepressant, anxiolytic, and analgesic effects in preclinical studies. This compound has also been investigated for its potential as a treatment for substance abuse and addiction.